Cas no 2228549-83-3 (3-methyl-3-(1-methylcyclopropyl)butan-1-amine)

• Product Name: 3-methyl-3-(1-methylcyclopropyl)butan-1-amine
• CAS No: 2228549-83-3
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6326960
• PubChem ID: 165883969
• Update Time: 2025-06-09

3-methyl-3-(1-methylcyclopropyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(1-methylcyclopropyl)butan-1-amine
• EN300-1999847
• 2228549-83-3

• Inchi： 1S/C9H19N/c1-8(2,6-7-10)9(3)4-5-9/h4-7,10H2,1-3H3
• InChI Key： KZAJNARAHVZJTQ-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1(C)CC1

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-methyl-3-(1-methylcyclopropyl)butan-1-amine

3-Methyl-3-(1-Methylcyclopropyl)Butan-1-Amine: A Comprehensive Overview

3-Methyl-3-(1-methylcyclopropyl)butan-1-amine, also known by its CAS number 2228549-83-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the latest research findings, chemical properties, and potential uses of this compound, providing a detailed and up-to-date analysis.

The molecular structure of 3-methyl-3-(1-methylcyclopropyl)butan-1-amine is characterized by a branched aliphatic chain with a cyclopropane ring and an amine functional group. The presence of the cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. Recent studies have explored the impact of this strain on the compound's behavior in different chemical environments, shedding light on its potential as a building block for advanced materials.

One of the most promising applications of 3-methyl-3-(1-methylcyclopropyl)butan-1-amine lies in its use as an intermediate in organic synthesis. Researchers have demonstrated that this compound can serve as a versatile precursor for the development of complex molecules with tailored properties. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged in the synthesis of biologically active compounds, such as pharmaceutical agents and agrochemicals.

In addition to its role in organic synthesis, recent investigations have highlighted the potential of 3-methyl-3-(1-methylcyclopropyl)butan-1-amine in polymer chemistry. The compound's amine group makes it a candidate for polyamide and polyurethane production, where it can contribute to the formation of high-performance materials with enhanced mechanical properties. Furthermore, its cyclopropane ring may impart unique thermal and mechanical characteristics to the resulting polymers, making them suitable for advanced applications in aerospace and automotive industries.

The synthesis of 3-methyl-3-(1-methylcyclopropyl)butan-1-amine has also been a focal point of recent research efforts. Traditional methods often involve multi-step processes with low yields, but advancements in catalytic techniques and green chemistry have paved the way for more efficient and environmentally friendly production methods. For example, researchers have successfully employed transition metal catalysts to streamline the synthesis process, significantly improving both yield and purity.

From an environmental perspective, understanding the fate and transport of 3-methyl-3-(1-methylcyclopropyl)butan-1-amine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist long-term in aquatic environments. However, further research is needed to fully characterize its environmental behavior and ensure sustainable practices during its production and use.

In conclusion, 3-methyl-3-(1-methylcyclopropyl)butan-1-amine, CAS No: 2228549-83-3, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in organic chemistry and materials science.